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Introduction
Chimeric Antigen Receptor (CAR)-T cell therapy has emerged as a revolutionary treatment for

hematological malignancies and shows promise for solid tumors. The genetic modification of T

cells, however, necessitates rigorous characterization to ensure the safety and efficacy of the

final cell product. Key considerations include the number of integrated viral vectors, the location

of these integrations within the host genome, and the overall genomic integrity of the

engineered cells. KROMATID offers a suite of advanced genomic services that provide high-

resolution, single-cell insights into the structural integrity of CAR-T cells, complementing

standard characterization methods.

This document outlines the application of KROMATID's proprietary directional Genomic

Hybridization (dGH™) technology and other services for the comprehensive characterization of

CAR-T cell therapies. It provides detailed protocols for key experiments, illustrative data, and

visual workflows to guide researchers in leveraging these powerful analytical tools.
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Key Characterization Assays for CAR-T Cell Therapy
A thorough evaluation of CAR-T cell products involves multiple assays to assess different

quality attributes. KROMATID's services are integral to assessing the genomic safety profile of

these advanced therapies.

Vector Copy Number (VCN) Analysis
Objective: To determine the average number of viral vector copies integrated into the host cell

genome. VCN is a critical quality attribute as a high copy number can increase the risk of

insertional mutagenesis.

Methodology: While Droplet Digital PCR (ddPCR) is a commonly used method for VCN

analysis, KROMATID's single-cell analysis capabilities can provide a more granular

understanding of the distribution of vector copies within a cell population.

Insertion Site Analysis
Objective: To identify the specific locations in the genome where the viral vector has integrated.

This is crucial for assessing the risk of insertional mutagenesis, where vector insertion can

disrupt or activate nearby genes, potentially leading to oncogenesis.

KROMATID Solution: dGH™ in-Site™ offers direct, single-cell visualization of transgene

insertions, allowing for the precise mapping of on- and off-target integration events.

Genomic Integrity Assessment
Objective: To evaluate the overall structural integrity of the chromosomes in the engineered T

cells. The process of cell isolation, activation, transduction, and expansion can introduce

chromosomal abnormalities.

KROMATID Solution: Genomic Integrity Karyotyping provides a comprehensive analysis of all

classes of genomic structural variants, including those that may occur at low frequencies within

the cell population.[1]

Cytotoxicity Assay

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.biospace.com/kromatid-expands-their-gene-therapy-analytic-assay-suite-with-the-addition-of-glp-genomic-integrity-karyotyping-services
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13766378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To evaluate the functional efficacy of the CAR-T cells in recognizing and killing target

cancer cells.

Methodology: Standard in vitro cytotoxicity assays, such as luciferase-based or flow cytometry-

based methods, are used to measure the killing potential of CAR-T cells against target cell

lines.

Quantitative Data Summary
The following tables present illustrative data from the characterization of two hypothetical CAR-

T cell products.

Table 1: Vector Copy Number (VCN) Analysis

CAR-T Product Lot VCN (copies/cell) by ddPCR

CAR-T-A-001 2.1

CAR-T-A-002 1.8

CAR-T-B-001 3.5

CAR-T-B-002 3.2

Table 2: Insertion Site Analysis using KROMATID dGH in-Site™
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CAR-T Product Lot
On-Target
Insertions (%)

Off-Target
Insertions (%)

Most Frequent Off-
Target Loci

CAR-T-A-001 95 5

Chromosome 8q24,

Intronic region of

Gene X

CAR-T-A-002 97 3
Chromosome 1p36,

Intergenic region

CAR-T-B-001 88 12
Chromosome 11q13,

Promoter of Gene Y

CAR-T-B-002 90 10
Chromosome 11q13,

Promoter of Gene Y

Table 3: Genomic Integrity Assessment using KROMATID Genomic Integrity Karyotyping

CAR-T Product Lot Aneuploidy (%) Translocations (%) Inversions (%)

CAR-T-A-001 <1 <0.5 <0.5

CAR-T-A-002 <1 <0.5 <0.5

CAR-T-B-001 2 1 <0.5

CAR-T-B-002 1.5 1.2 <0.5

Table 4: Cytotoxicity Assay (Luciferase-based)

Effector:Target Ratio % Lysis (CAR-T-A-001) % Lysis (CAR-T-B-001)

1:1 35 45

5:1 78 85

10:1 92 95

Experimental Protocols
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Protocol 1: Vector Copy Number Analysis by ddPCR
Genomic DNA Extraction: Isolate high-quality genomic DNA (gDNA) from 1-2 million CAR-T

cells using a commercially available kit.

gDNA Quantification and Quality Control: Measure the concentration and purity of the

extracted gDNA using a spectrophotometer (e.g., NanoDrop).

ddPCR Reaction Setup: Prepare a reaction mix containing ddPCR Supermix, primers and

probes specific for the CAR transgene and a reference gene (e.g., RPP30), and the

extracted gDNA.

Droplet Generation: Generate droplets using a droplet generator.

PCR Amplification: Perform PCR amplification of the droplets in a thermal cycler.

Droplet Reading: Read the droplets on a droplet reader to determine the number of positive

droplets for the CAR transgene and the reference gene.

Data Analysis: Calculate the VCN using the ratio of the concentration of the CAR transgene

to the concentration of the reference gene, adjusted for the number of reference gene copies

per diploid genome.

Protocol 2: Insertion Site Analysis using KROMATID
dGH in-Site™ (Illustrative)
This protocol is an illustrative representation of how KROMATID's dGH in-Site™ service might

be performed.

Cell Culture and Metaphase Arrest: Culture CAR-T cells and treat with a mitotic inhibitor

(e.g., colcemid) to arrest cells in metaphase.

Harvesting and Hypotonic Treatment: Harvest the cells and treat with a hypotonic solution to

swell the cells and disperse the chromosomes.

Fixation: Fix the cells with a methanol/acetic acid fixative.

Slide Preparation: Drop the fixed cell suspension onto microscope slides and air-dry.
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Probe Hybridization: Denature the chromosomal DNA on the slides and hybridize with

KROMATID's proprietary dGH in-Site™ probes specific to the CAR transgene and the target

integration site.

Washing and Counterstaining: Wash the slides to remove unbound probes and counterstain

the chromosomes with DAPI.

Microscopy and Image Analysis: Acquire images using a fluorescence microscope and

analyze the images to identify the location of the transgene insertions relative to the

chromosomes.

Protocol 3: Genomic Integrity Karyotyping by
KROMATID (Illustrative)
This protocol is an illustrative representation of KROMATID's Genomic Integrity Karyotyping

service.

Cell Culture and Metaphase Arrest: As described in Protocol 2.

Harvesting, Hypotonic Treatment, and Fixation: As described in Protocol 2.

Slide Preparation: As described in Protocol 2.

G-Banding: Treat the slides with trypsin and stain with Giemsa to produce characteristic

banding patterns on the chromosomes.

Microscopy and Karyotyping: Acquire images of well-spread metaphases and arrange the

chromosomes in a standardized format (karyogram) to identify numerical and structural

abnormalities.

Protocol 4: CAR-T Cell Cytotoxicity Assay (Luciferase-
based)

Target Cell Seeding: Seed target cancer cells expressing luciferase into a 96-well white-

walled plate and allow them to adhere overnight.
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CAR-T Cell Addition: Add CAR-T cells to the wells at various effector-to-target (E:T) ratios

(e.g., 1:1, 5:1, 10:1). Include control wells with target cells only and target cells with non-

transduced T cells.

Co-incubation: Co-incubate the cells for a defined period (e.g., 24, 48, or 72 hours).

Luciferase Assay: Add a luciferase substrate to each well and measure the luminescence

using a plate reader.

Data Analysis: Calculate the percentage of specific lysis using the following formula: %

Specific Lysis = 100 * (1 - (Luminescence of E:T wells / Luminescence of Target only wells))
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Caption: Workflow for CAR-T cell manufacturing and characterization.
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Caption: Simplified CAR-T cell activation signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13766378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

